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CAS No.: 312623-83-9

Cat. No.: B1628572

Get Quote

Executive Summary
In the translation of metabolic tracers from preclinical models to human clinical trials, purity

definitions shift from simple chemical stoichiometry to rigorous safety and signal fidelity

standards. Sodium Fumarate-2,3-13C2 is a specialized isotopomer primarily utilized for multi-

turn Metabolic Flux Analysis (MFA), distinguishing it from its carboxyl-labeled counterpart ([1,4-

13C2]), which is the standard for hyperpolarized MRI necrosis imaging.

This guide benchmarks the performance requirements for Sodium Fumarate-2,3-13C2,

contrasting "Research Grade" precursors with "Clinical Grade" standards. It establishes a self-

validating quality control system using quantitative NMR (qNMR) and LC-MS to ensure data

integrity in high-stakes clinical metabolomics.

Part 1: The Clinical Standard
Defining "Purity" in a Clinical Context
For a researcher utilizing stable isotopes in human subjects, "99% chemical purity" is an

insufficient metric. Clinical benchmarking requires a three-dimensional purity model:
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Chemical Purity (>99.5%): Absence of toxic organic precursors (e.g., maleic acid, residual

solvents).

Isotopic Enrichment (>99 atom%): Critical for preventing signal dilution in mass isotopomer

distribution (MID) analysis.

Biological Safety: Strict control of bacterial endotoxins (pyrogens) and sterility, typically

required to be < 5.0 EU/kg for injectable agents.

The Isotopomer Decision: Why 2,3-13C2?
Selecting the correct isotopomer is the first step in experimental design. The choice between

[2,3-13C2] and [1,4-13C2] dictates the metabolic window visible to the researcher.

Feature
Sodium Fumarate-[1,4-
13C2]

Sodium Fumarate-[2,3-
13C2]

Primary Application
Hyperpolarized MRI (Necrosis

Imaging)

Metabolic Flux Analysis (TCA

Cycle Dynamics)

Metabolic Fate

Carbons become C1/C4 of

OAA. Lost as CO2 in early

TCA turns (IDH/α-KGDH

steps).

Carbons become C2/C3 of

OAA. Retained in backbone for

multiple TCA turns.

Signal Physics
Long T1 relaxation (Carboxyls)

= High SNR.

Shorter T1 (Aliphatic) = Lower

Hyperpolarized SNR.

Data Utility
Immediate "snapshot" of

fumarase activity.

"Long-read" tracing of carbon

incorporation into amino acids

(Glu/Gln).
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Expert Insight: Use [2,3-13C2] when your objective is to map the fate of the carbon skeleton into

downstream biosynthetic pathways. Use [1,4-13C2] if you only need to measure the rate of

conversion to malate.

Part 2: Comparative Analysis & Specifications
The following table benchmarks the specifications required for clinical translation against

standard research-grade alternatives.

Table 1: Comparative Specifications Guide
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Parameter
Standard Research
Grade

Clinical Research
Grade (Benchmark)

Impact on
Performance

Chemical Purity ≥ 98% ≥ 99.5%

Lower purity

introduces noise in

qNMR and potential

toxicity.

Isotopic Enrichment ≥ 98 atom% ≥ 99 atom%

<99% enrichment

complicates MID

modeling, increasing

error bars in flux

calculations.

Maleic Acid (Impurity) Not always specified ≤ 0.05%

Maleic acid is a toxic

isomer of fumaric

acid; critical safety

risk.

Endotoxin (Pyrogens) Not tested < 0.2 EU/mg

Mandatory for

injectable formulations

to prevent septic

shock response.

pH (in solution) Variable 7.0 – 7.5

Physiological pH is

required to prevent

injection site irritation

or precipitation.

Heavy Metals < 20 ppm < 5 ppm

Catalysts (e.g., Pd, Ni)

from synthesis must

be removed for patient

safety.

Part 3: Experimental Benchmarking Protocols
To validate the quality of Sodium Fumarate-2,3-13C2, we employ a dual-validation workflow

combining qNMR (for isotopic and chemical purity) and LC-MS (for trace impurities).
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Workflow Visualization
The following diagram illustrates the critical control points in the benchmarking process.
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(1H & 13C)Primary Assay

LC-MS/MS
(Impurity Profiling)

Trace Analysis
Data Integration
& Flux Modeling

Enrichment %

Impurity < 0.05%
Clinical Release

(Certificate of Analysis)
Pass Criteria Met

Click to download full resolution via product page

Figure 1: Analytical workflow for validating clinical-grade stable isotopes.

Protocol A: High-Resolution qNMR for Isotopic
Enrichment
This protocol determines the exact isotopic enrichment and checks for the presence of the cis-

isomer (maleic acid).

Reagents:

Deuterated Water (D2O), 99.9% D.

Internal Standard: Maleic Acid (trace) or TSP-d4 (for chemical shift referencing).

Methodology:

Sample Preparation: Dissolve 10 mg of Sodium Fumarate-2,3-13C2 in 600 µL of D2O

containing 0.05% TSP-d4.

Acquisition (1H-NMR):

Perform a standard 1H scan (32 scans, relaxation delay d1=30s to ensure full relaxation).

Observation: The protons attached to the 13C-labeled carbons (C2, C3) will appear as a

doublet of doublets (due to 1JCH coupling ~155 Hz) centered at ~6.5 ppm.
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Unlabeled Check: Look for a central singlet peak at the same chemical shift. This

represents the ~1% unlabeled (12C) fraction.

Acquisition (13C-NMR - Inverse Gated):

Use inverse gated decoupling to suppress Nuclear Overhauser Effect (NOE) for

quantitative integration.[1]

Observation: 13C-13C coupling will split the C2/C3 signal.

Calculation:

Protocol B: LC-MS Detection of Maleic Acid Impurity
Maleic acid is a common synthetic byproduct and a potent renal toxin. It must be quantified

below 0.05%.

Methodology:

Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18), 2.1 x 100 mm, 1.8 µm.

Mobile Phase:

A: 0.1% Formic Acid in Water.

B: Acetonitrile.

Isocratic elution (95% A / 5% B) to separate the isomers.

Detection: Mass Spectrometry (ESI Negative Mode). Monitor m/z 115 (M-H)-.

Differentiation: Maleic acid (cis) elutes earlier than Fumaric acid (trans) due to polarity

differences.

Quantification: Use a standard addition method with authentic Maleic acid standards to

determine the concentration in the bulk material.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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